Cas no 90153-58-5 (2-chloro-N-(trimethyl-1H-pyrazol-4-yl)acetamide)

2-chloro-N-(trimethyl-1H-pyrazol-4-yl)acetamide structure
90153-58-5 structure
Product Name:2-chloro-N-(trimethyl-1H-pyrazol-4-yl)acetamide
CAS No:90153-58-5
MF:C8H12ClN3O
MW:201.653380393982
CID:844523
PubChem ID:785309
Update Time:2025-04-19

2-chloro-N-(trimethyl-1H-pyrazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)acetamide
    • 2-CHLORO-N-(1,3,5-TRIMETHYL-1H-PYRAZOL-4-YL)-ACETAMIDE
    • 2-chloro-N-(1,3,5-trimethylpyrazol-4-yl)acetamide
    • 2-Chloro-N-(trimethyl-1H-pyrazol-4-yl)acetamide
    • CS-0116892
    • CHEMBL1625209
    • 90153-58-5
    • DTXSID30354861
    • BS-53389
    • AKOS000104307
    • EN300-13821
    • 92764-65-3
    • J-509039
    • F2124-0235
    • Z3234813152
    • STL199568
    • G21703
    • 2-chloro-N-(trimethyl-1H-pyrazol-4-yl)acetamide
    • MDL: MFCD01190996
    • Inchi: 1S/C8H12ClN3O/c1-5-8(10-7(13)4-9)6(2)12(3)11-5/h4H2,1-3H3,(H,10,13)
    • InChI Key: FTJPNEYQAUHDTG-UHFFFAOYSA-N
    • SMILES: ClCC(NC1C(C)=NN(C)C=1C)=O

Computed Properties

  • Exact Mass: 201.0668897g/mol
  • Monoisotopic Mass: 201.0668897g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 46.9Ų

2-chloro-N-(trimethyl-1H-pyrazol-4-yl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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2-chloro-N-(trimethyl-1H-pyrazol-4-yl)acetamide
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$ 50.00 2022-04-01
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Chemenu
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Enamine
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Enamine
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Enamine
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